3-allyl-8-(4-methoxyphenyl)-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(4-methoxyphenyl)-4-methyl-7-phenyl-2-prop-2-enylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H21N5O3/c1-4-14-27-22(30)20-21(26(2)24(27)31)25-23-28(20)15-19(16-8-6-5-7-9-16)29(23)17-10-12-18(32-3)13-11-17/h4-13,15H,1,14H2,2-3H3
• InChI Key: GJXLCXUPHAONIV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC=C)N3C=C(N(C3=N2)C4=CC=C(C=C4)OC)C5=CC=CC=C5
• Molecular Formula: C24H21N5O3
• Molecular Weight: 427.5 g/mol

Description

3-allyl-8-(4-methoxyphenyl)-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C24H21N5O3 and its molecular weight is 427.464. The purity is usually 95%.
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Scientific Research Applications

Antidepressant and Anxiolytic Potential

Research has shown that derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, similar to the compound , possess potential antidepressant and anxiolytic activities. These compounds have been synthesized and evaluated for their serotonin receptor affinity and phosphodiesterase inhibitor activity. For instance, studies revealed potent ligands for serotonin receptors with weak inhibitory potencies for phosphodiesterases, suggesting their utility in treating depression and anxiety disorders (Zagórska et al., 2016); (Zagórska et al., 2009); (Zagórska et al., 2015).

Selective A3 Adenosine Receptor Antagonism

Some derivatives of this compound class have been identified as potent and selective A3 adenosine receptor antagonists. This property is significant in the context of developing therapeutic agents for various diseases, as adenosine receptors play crucial roles in many biological processes (Baraldi et al., 2005).

Molecular Modeling Insights

Molecular modeling studies have been instrumental in understanding the binding and efficacy of these compounds. These studies provide valuable insights into the structural features responsible for their receptor and enzyme activity, which is crucial for designing new therapeutic agents (Zagórska et al., 2016); (Partyka et al., 2020).